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Compound of Interest

Compound Name: Fenoxycarb-13C6

Cat. No.: B12410062

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the known physical characteristics
of Fenoxycarb-13C6 powder. Fenoxycarb-13C6 is the isotopically labeled version of
Fenoxycarb, an insect growth regulator. While specific experimental data for the 13C6 labeled
compound is limited in publicly available literature, the physical properties are expected to be
nearly identical to those of unlabeled Fenoxycarb. The substitution of 12C with 13C atoms does
not significantly alter the bulk physical properties of the molecule.

Core Physical Properties

Fenoxycarb-13C6 is a stable isotope-labeled compound used as an internal standard in
analytical chemistry, particularly in residue analysis for environmental and food safety
applications.[1] Its physical characteristics are crucial for its proper handling, storage, and
application in experimental settings.

Appearance: At room temperature, Fenoxycarb-13C6 is a solid.[2][3][4] Sources describe the
unlabeled compound as a white to off-white solid or a white crystalline solid.[2] It has also been
described as a light brown lumpy powder in its technical form.

Molecular Formula: C17H19NOa (with six 13C atoms)

Molecular Weight: Approximately 307.29 g/mol .
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Quantitative Physical Data

The following table summarizes the key quantitative physical properties of Fenoxycarb. These

values are considered representative for Fenoxycarb-13C6.

Property

Value

Notes

Melting Point

53-54 °C

Solubility in Water

6.00 mg/L at 20 °C

Solubility in Organic Solvents

Highly soluble in most organic
solvents (250 g/L) such as
acetone, chloroform, diethyl
ether, ethyl acetate, methanol,
and toluene. Slightly soluble in
hexane (5 g/L). Also reported
as slightly soluble in
chloroform and methanol. In
DMSO, solubility is 8.33
mg/mL.

Solubilities in g/L at 25°C:
ethanol (510), acetone (770),
toluene (630), n-hexane (5.3),
n-octanol (130).

LogP (Octanol-Water Partition
Coefficient)

4.30

Vapor Pressure

6.5 x 107 mmHg at 25 °C

(estimated)

Density

1.23 g/cm3 at 20 °C

Stability and Storage

Proper storage is essential to maintain the integrity of Fenoxycarb-13C6.

e Solid Form: The powder is stable for at least one year. Unlabeled Fenoxycarb powder is

reported to be stable for over two years when stored below 40°C in a closed container.

Recommended storage for the solid is at -20°C for up to 3 years.

¢ In Solvent: When dissolved in a solvent, it is recommended to store the solution at -80°C for

up to 6 months or -20°C for up to 1 month.
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e Hydrolysis: Fenoxycarb is stable to hydrolysis in agueous solutions at pH 3, 7, and 9 at
temperatures up to 50°C.

Experimental Protocols

Detailed experimental protocols for determining the physical characteristics of Fenoxycarb-
13C6 would follow standard methods for chemical analysis. Below is a generalized workflow.

1. Visual Characterization: The color and physical state are determined by visual inspection at
ambient temperature and pressure.

2. Melting Point Determination: A calibrated melting point apparatus is used. A small amount of
the powder is packed into a capillary tube and heated at a controlled rate. The temperature
range from the first appearance of liquid to the complete melting of the solid is recorded.

3. Solubility Assessment: A known mass of Fenoxycarb-13C6 is added to a specific volume of
a solvent (e.g., water, ethanol, DMSO) at a constant temperature. The mixture is agitated until
saturation is reached. The concentration of the dissolved solid in the supernatant is then
determined using a suitable analytical technique, such as High-Performance Liquid
Chromatography (HPLC).

4. Stability Studies: To assess thermal and hydrolytic stability, samples of Fenoxycarb-13C6
are stored under controlled conditions (e.g., different temperatures and pH values) for a defined
period. The purity and concentration of the compound are monitored over time using a stability-
indicating analytical method like HPLC.

Diagrams

The following diagrams illustrate a typical experimental workflow for the physical
characterization of a chemical powder like Fenoxycarb-13C6.
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Caption: Workflow for Physical Characterization of Fenoxycarb-13C6.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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